Cas no 1261586-12-2 (4-Iodo-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: 4-Iodo-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 1261586-12-2
• MF: C₇H₅F₃INO₂S
• MW: 351.084783315659
• CID: 4965094
• Update Time: 2025-06-09

4-Iodo-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H5F3INO2S/c8-7(9,10)5-3-4(15(12,13)14)1-2-6(5)11/h1-3H,(H2,12,13,14)
• InChI Key： RSFSTJNTKVMLEB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 350.90378 g/mol
• Monoisotopic Mass: 350.90378 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5
• Molecular Weight: 351.09

Additional information on 4-Iodo-3-(trifluoromethyl)benzenesulfonamide

Introduction to 4-Iodo-3-(trifluoromethyl)benzenesulfonamide (CAS No. 1261586-12-2)

4-Iodo-3-(trifluoromethyl)benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1261586-12-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of both an iodine substituent and a trifluoromethyl group, make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The iodo and trifluoromethyl functional groups in 4-Iodo-3-(trifluoromethyl)benzenesulfonamide contribute to its unique chemical properties, enabling it to participate in various synthetic transformations. The iodine atom, being highly electrophilic, facilitates cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex molecular architectures. On the other hand, the trifluoromethyl group introduces lipophilicity and metabolic stability, enhancing the pharmacokinetic profile of derivatives derived from this compound.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial agents, anticancer drugs, and inhibitors of various enzymes involved in metabolic pathways. The structural motif of 4-Iodo-3-(trifluoromethyl)benzenesulfonamide aligns well with these interests, as it combines the reactivity of the iodine atom with the pharmacological properties imparted by the trifluoromethyl group.

One of the most compelling aspects of 4-Iodo-3-(trifluoromethyl)benzenesulfonamide is its utility as a building block in the synthesis of more complex molecules. The presence of both reactive and pharmacophoric elements makes it an attractive starting point for medicinal chemists seeking to develop novel therapeutic agents. For instance, the iodine atom can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups at different positions on the benzene ring. Simultaneously, the trifluoromethyl group can serve as a scaffold to fine-tune physicochemical properties such as solubility, permeability, and binding affinity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The introduction of fluorine atoms into organic molecules often leads to improved metabolic stability, reduced polarity, and enhanced binding interactions with biological targets. The trifluoromethyl group in 4-Iodo-3-(trifluoromethyl)benzenesulfonamide exemplifies this trend, as it is known to increase lipophilicity and reduce susceptibility to enzymatic degradation. This characteristic has been exploited in the development of several FDA-approved drugs that incorporate fluorinated moieties.

The sulfonamide moiety itself is another key feature that contributes to the biological relevance of this compound. Sulfonamides are known for their ability to interact with biomolecules through hydrogen bonding and electrostatic interactions. This property has been leveraged in the design of drugs that target bacterial enzymes, viral proteases, and even certain types of cancer cells. The combination of these features—iodine reactivity, trifluoromethyl lipophilicity, and sulfonamide bioactivity—makes 4-Iodo-3-(trifluoromethyl)benzenesulfonamide a promising candidate for further investigation.

In academic research circles, 4-Iodo-3-(trifluoromethyl)benzenesulfonamide has been utilized in various contexts beyond simple intermediates. For example, it has been employed in library synthesis efforts aimed at identifying novel bioactive compounds through high-throughput screening methods. Additionally, its participation in transition-metal-catalyzed reactions has led to innovative synthetic strategies that could be applied to other related molecules.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Researchers are exploring its derivatives as candidates for treating infectious diseases caused by resistant bacteria or as inhibitors of enzymes overexpressed in certain cancers. The versatility of 4-Iodo-3-(trifluoromethyl)benzenesulfonamide lies in its ability to be modified at multiple positions while retaining its core pharmacophoric elements.

From a synthetic chemistry perspective, one notable application of 4-Iodo-3-(trifluoromethyl)benzenesulfonamide is its use as a precursor for constructing heterocyclic compounds. By incorporating nitrogen-containing rings into its structure through functionalization reactions, chemists can generate derivatives with enhanced biological activity or improved pharmacokinetic properties. Such transformations are particularly relevant in areas like antiviral and anti-inflammatory drug development.

The growing interest in fluorinated sulfonamides underscores their significance as pharmacological tools. The unique electronic properties imparted by fluorine atoms can influence both binding affinity and metabolic fate. This has led to an increased focus on developing methodologies for introducing fluorine at specific positions within molecular frameworks—a task where compounds like 4-Iodo-3-(trifluoromethyl)benzenesulfonamide serve as valuable starting materials.

In conclusion,4-Iodo-3-(trifluoromethyl)benzenesulfonamide (CAS No. 1261586-12-2) represents a fascinating compound with substantial potential in pharmaceutical research and drug development. Its structural features—combining an iodine atom for cross-coupling reactions with a trifluoromethyl group for lipophilicity—make it an indispensable tool for synthetic chemists aiming to create novel bioactive molecules. As research continues to uncover new applications for sulfonamide derivatives,4-Iodo-3-(trifluoromethyl)benzenesulfonamide is poised to play an increasingly important role in addressing unmet medical needs.